Cas no 1261851-91-5 (Ethyl 3-(3'-chloro-5'-iodophenyl)propionate)

• Product Name: Ethyl 3-(3'-chloro-5'-iodophenyl)propionate
• CAS No: 1261851-91-5
• MF: C₁₁H₁₂ClIO₂
• MW: 338.569254875183
• CID: 4969407
• Update Time: 2025-06-12

Ethyl 3-(3'-chloro-5'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-chloro-5'-iodophenyl)propionate

• Inchi： 1S/C11H12ClIO2/c1-2-15-11(14)4-3-8-5-9(12)7-10(13)6-8/h5-7H,2-4H2,1H3
• InChI Key： VNUMIFTXIOOZRX-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)CCC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3'-chloro-5'-iodophenyl)propionate

Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate (CAS No. 1261851-91-5): A Comprehensive Overview

Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate (CAS No. 1261851-91-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery and synthetic chemistry. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and potential applications of Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate.

Chemical Structure and Properties

Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate is an ester derivative with a molecular formula of C₁₂H₁₂ClIO₂. The compound features a propionic acid ester linked to a substituted phenyl ring, where the phenyl ring is decorated with a chlorine atom at the 3-position and an iodine atom at the 5-position. These halogen substituents play a crucial role in modulating the compound's reactivity and biological activity. The presence of the ester group also contributes to its solubility and stability in various solvents.

The physical properties of Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate include a molecular weight of approximately 344.6 g/mol, a melting point ranging from 40 to 45°C, and a boiling point around 280°C at standard pressure. It is generally stable under normal conditions but may decompose at higher temperatures or in the presence of strong acids or bases.

Synthesis and Preparation

The synthesis of Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate can be achieved through several methods, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-chloro-5-iodobenzaldehyde with ethyl acrylate in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), under mild conditions. This method typically yields high purity products with good yields.

Another synthetic route involves the coupling reaction between ethyl propiolate and 3-chloro-5-iodobenzeneboronic acid using a palladium-catalyzed cross-coupling reaction. This method is particularly useful for large-scale production due to its robustness and reproducibility.

Biological Activity and Potential Applications

Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate has been studied for its potential biological activities, including its effects on cellular processes and its interactions with various biological targets. Recent research has shown that this compound exhibits significant activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT pathway, which plays a crucial role in cell survival and proliferation.

In addition to its anticancer properties, Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate has also been investigated for its potential use as an intermediate in the synthesis of more complex molecules with therapeutic applications. For example, it can serve as a building block for the preparation of novel antiviral agents or anti-inflammatory drugs.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of compounds like Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate. One area of active research involves the development of targeted drug delivery systems that can enhance the efficacy and reduce the side effects of these compounds. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting specificity of such molecules.

Another emerging trend is the use of computational methods to predict the biological activity and optimize the structure of compounds like Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate. Machine learning algorithms and molecular dynamics simulations are being employed to identify key structural features that contribute to specific biological activities, thereby guiding the design of more potent derivatives.

Safety Considerations

While Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate shows promise in various applications, it is important to handle this compound with care due to its potential reactivity with certain chemicals and its sensitivity to temperature changes. Standard safety protocols should be followed when handling this compound in laboratory settings. Additionally, appropriate personal protective equipment (PPE) should be used to minimize exposure risks.

Conclusion

Ethyl 3-(3'-Chloro-5'-Iodophenyl)propionate (CAS No. 1261851-91-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to advancements in drug discovery and therapeutic interventions.